Cas no 40292-19-1 ((4-Aminophenyl)(4-bromophenyl)methanone)

(4-Aminophenyl)(4-bromophenyl)methanone structure
40292-19-1 structure
Product Name:(4-Aminophenyl)(4-bromophenyl)methanone
CAS No:40292-19-1
MF:C13H10BrNO
MW:276.12860250473
CID:2632059
PubChem ID:577873
Update Time:2025-04-21

(4-Aminophenyl)(4-bromophenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • STK388333
    • 4-(4-bromobenzoyl)aniline
    • (4-Aminophenyl)(4-bromophenyl)methanone #
    • (4-Aminophenyl)(4-bromophenyl)methanone
    • 40292-19-1
    • Methanone, (4-aminophenyl)(4-bromophenyl)-
    • YSWG985
    • starbld0030472
    • DOSQODOJAWJBQB-UHFFFAOYSA-N
    • AKOS005431945
    • (4-aminophenyl)-(4-bromophenyl)methanone
    • NS-04502
    • SCHEMBL8809313
    • MFCD02068126
    • Inchi: 1S/C13H10BrNO/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8H,15H2
    • InChI Key: DOSQODOJAWJBQB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C1C=CC(=CC=1)N)=O

Computed Properties

  • Exact Mass: 274.99458Da
  • Monoisotopic Mass: 274.99458Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 43.1Ų
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